(E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide

• IUPAC Name: 1-(4-methoxyphenyl)-3-[(E)-C-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonylmethyl]carbonimidoyl]thiourea
• InChI: InChI=1S/C24H25N3O4S2/c1-17-4-14-22(15-5-17)33(28,29)16-25-23(18-6-10-20(30-2)11-7-18)27-24(32)26-19-8-12-21(31-3)13-9-19/h4-15H,16H2,1-3H3,(H2,25,26,27,32)
• InChI Key: XKMQRBGPVHUFEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CN=C(C2=CC=C(C=C2)OC)NC(=S)NC3=CC=C(C=C3)OC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)C/N=C(\C2=CC=C(C=C2)OC)/NC(=S)NC3=CC=C(C=C3)OC
• Molecular Formula: C24H25N3O4S2
• Molecular Weight: 483.6 g/mol

Description

(E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide, also known as MTB-TMZ, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTB-TMZ is a thiazole derivative that has shown promising results in the treatment of various diseases, including cancer and neurodegenerative disorders.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

Compounds with similar structural features to "(E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide" are often involved in organic synthesis reactions, demonstrating diverse reactivity and serving as building blocks for more complex molecules. For example, the reactivity of 5-substituted-2-thioxo-4-oxo-1,3-thiazolidines with 4-methoxyphenylazide, leading to a variety of products, showcases the potential for constructing novel organic compounds with intricate structures and potential functionalities (Omar, Youssef, & Kandeel, 2000).

Pharmacological Applications

Benzimidazole derivatives, which share a part of the core structure with "(E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide," have been explored for their pharmacological properties. For instance, benzimidazoles have been studied for their antifungal activities, highlighting the potential of structurally related compounds in the development of new therapeutic agents (Walchshofer, Delabre-Defayolle, Paris, & Pétavy, 1990).

Materials Science

Compounds with benzimidazole frameworks are also of interest in materials science, particularly in the development of new materials with unique properties. For instance, palladium(II) and platinum(II) complexes containing benzimidazole ligands have been synthesized and studied for their molecular structures, vibrational frequencies, and cytotoxicity, indicating potential applications in materials science and as anticancer compounds (Ghani & Mansour, 2011).